Cas no 2549066-24-0 (2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine)
2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine Chemical and Physical Properties
Names and Identifiers
-
- (3-Fluoro-4-methylphenyl)[hexahydro-5-(2-pyridinyl)pyrrolo[3,4-b]pyrrol-1(2H)-yl]methanone
- 2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine
- 2549066-24-0
- AKOS040726861
- F6761-7346
- 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine
-
- Inchi: 1S/C19H20FN3O/c1-13-5-6-14(10-16(13)20)19(24)23-9-7-15-11-22(12-17(15)23)18-4-2-3-8-21-18/h2-6,8,10,15,17H,7,9,11-12H2,1H3
- InChI Key: AKOKEHRELXBQBQ-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)C(N1CCC2CN(C3C=CC=CN=3)CC12)=O
Computed Properties
- Exact Mass: 325.15904043g/mol
- Monoisotopic Mass: 325.15904043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 36.4Ų
Experimental Properties
- Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 523.3±50.0 °C(Predicted)
- pka: 8.55±0.19(Predicted)
2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-7346-2μmol |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-5μmol |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-10μmol |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-20μmol |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-1mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-2mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-3mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-4mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-5mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6761-7346-10mg |
2-[1-(3-fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine |
2549066-24-0 | 10mg |
$79.0 | 2023-09-07 |
2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine
Research Brief on 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine (CAS: 2549066-24-0)
In recent years, the compound 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine (CAS: 2549066-24-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolopyrrole scaffold and fluorinated benzoyl moiety, has shown promising potential as a lead compound in the development of novel therapeutics. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.
The synthesis of 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the stereoselective formation of the octahydropyrrolo[3,4-b]pyrrole core. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.
Pharmacological investigations have revealed that this compound exhibits high affinity for specific protein targets, particularly those involved in neurodegenerative and inflammatory pathways. In vitro assays demonstrate its ability to modulate key enzymatic activities, suggesting potential applications in the treatment of conditions such as Alzheimer's disease and rheumatoid arthritis. Moreover, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good oral bioavailability and blood-brain barrier penetration, which are critical for central nervous system-targeted therapies.
Recent advancements in structural biology have provided insights into the molecular interactions between 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine and its biological targets. X-ray crystallography and molecular docking studies have elucidated the binding modes, highlighting the importance of the fluoromethylbenzoyl group in stabilizing ligand-receptor complexes. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.
Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as metabolic stability and potential off-target effects require further investigation. Current research efforts are focused on structure-activity relationship (SAR) studies to optimize the compound's properties and mitigate these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.
In conclusion, 2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine represents a compelling candidate for drug development, with its unique chemical structure and promising biological activity. Ongoing research aims to address existing challenges and unlock its full therapeutic potential, paving the way for innovative treatments in the fields of neurology and immunology.
2549066-24-0 (2-[1-(3-Fluoro-4-methylbenzoyl)-octahydropyrrolo[3,4-b]pyrrol-5-yl]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)